![molecular formula C15H26N2O2 B2719455 tert-Butyl tetrahydro-1H-3a,7a-(methanoiminomethano)isoindole-2(3H)-carboxylate CAS No. 2138076-42-1](/img/structure/B2719455.png)
tert-Butyl tetrahydro-1H-3a,7a-(methanoiminomethano)isoindole-2(3H)-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Tert-Butyl tetrahydro-1H-3a,7a-(methanoiminomethano)isoindole-2(3H)-carboxylate, also known as TMI, is a chemical compound that has been the subject of scientific research due to its potential applications in various fields.
Scientific Research Applications
Steric Effects and Resonance Hindrance
The tert-butyl group is known for its steric effects, impacting molecular interactions and chemical reactions. A study on tert-butylbenzoic acids revealed that the tert-butyl group necessitates a non-planar conformation due to steric hindrance, influencing properties like acidity and IR spectra. This emphasizes the importance of considering steric effects in the development and application of tert-butyl-based compounds (Kulhanek et al., 1999).
Radical Polymerization
tert-Butyl peroxypivalate's reaction with methyl methacrylate was studied, showcasing how tert-butoxyl and tert-butyl radicals engage in radical polymerization. The study provides insights into the reactivity of these radicals, essential for understanding polymerization processes involving tert-butyl-based compounds (Nakamura et al., 1996).
Diels‐Alder Reaction and Derivative Formation
tert-Butyl 3a-methyl-5-oxo-2,3,3a,4,5,6-hexahydroindole-1-carboxylate is involved in Diels-Alder reactions and forms various derivatives, indicating the compound's versatility in synthetic organic chemistry (Padwa et al., 2003).
Novel Reductive Cleavage
A novel reductive cleavage of N-C-N bonds with sodium borohydride showcases innovative approaches to chemical transformations involving tert-butyl-based compounds, highlighting the potential for developing new chemical methodologies (Murato et al., 1977).
Efficient and Scalable Synthesis
The efficient synthesis of tert-butyl(3aR,6aS)-5-oxohexahydrocyclopenta[c]pyrrole-2(1H)-carboxylate demonstrates the compound's potential for large-scale production, important for industrial applications and pharmacological research (Bahekar et al., 2017).
properties
IUPAC Name |
tert-butyl 8,11-diazatricyclo[4.3.3.01,6]dodecane-8-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H26N2O2/c1-13(2,3)19-12(18)17-10-14-6-4-5-7-15(14,11-17)9-16-8-14/h16H,4-11H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QNQLHHBLCMGKQG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CC23CCCCC2(C1)CNC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H26N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
266.38 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.